Cas no 102153-45-7 (2-Naphthalenol, 6-bromo-1-iodo-)

• Product Name: 2-Naphthalenol, 6-bromo-1-iodo-
• CAS No: 102153-45-7
• MF: C₁₀H₆BrIO
• MW: 348.962514400482
• CID: 4515448
• PubChem ID: 20208869
• Update Time: 2025-06-27

2-Naphthalenol, 6-bromo-1-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 6-bromo-1-iodo-
• SS-5172
• AKOS037655821
• 1-Iodo-6-bromo-2-naphthol
• 6-bromo-1-iodonaphthalen-2-ol
• 102153-45-7
• SCHEMBL5479287

• Inchi： 1S/C10H6BrIO/c11-7-2-3-8-6(5-7)1-4-9(13)10(8)12/h1-5,13H
• InChI Key： SAVNUMQZTKPJBB-UHFFFAOYSA-N
• SMILES： C1(I)=C2C(C=C(Br)C=C2)=CC=C1O

Computed Properties

• Exact Mass: 347.86467g/mol
• Monoisotopic Mass: 347.86467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 348.96g/mol
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Naphthalenol, 6-bromo-1-iodo-

2-Naphthalenol, 6-bromo-1-iodo-: A Versatile Compound in Medicinal Chemistry and Organic Synthesis

2-Naphthalenol, 6-bromo-1-iodo- (CAS No. 102153-45-7) is a bromoiodinated naphthalenol derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and pharmaceutical research. This compound represents a unique molecular scaffold with potential applications in drug discovery and functional material development. Its structural features, including the bromo and iodo substituents, contribute to its chemical reactivity and biological activity, making it a valuable intermediate for the synthesis of complex molecules. Recent studies have highlighted its role in the design of novel therapeutic agents, particularly in the context of targeting specific biological pathways. The synthesis and characterization of 2-Naphthalenol, 6-bromo-1-iodo- have been extensively explored in recent years, with advancements in analytical techniques enabling precise structural elucidation and functional property evaluation. These developments underscore its significance as a key component in modern chemical research.

2-Naphthalenol, 6-bromo-1-iodo- belongs to the class of naphthalene derivatives, which are characterized by their polycyclic aromatic structure. The presence of the hydroxyl group at the 2-position of the naphthalene ring confers hydrophilic properties to the molecule, while the bromo and iodo substituents at positions 6 and 1, respectively, introduce functional groups that can participate in various chemical reactions. The bromo group is a common electrophilic substituent, whereas the iodo group is often used as a leaving group in nucleophilic substitution reactions. These substituents not only influence the chemical reactivity of the molecule but also play a critical role in determining its biological activity. Recent research has focused on the synthesis of 2-Naphthalenol, 6-bromo-1-iodo- through both traditional and modern synthetic methodologies, with particular emphasis on the development of efficient and scalable protocols.

One of the most notable advancements in the study of 2-Naphthalenol, 6-bromo-1-iodo- is the application of catalytic methods for its synthesis. A 2023 study published in Organic Letters reported the use of a chiral Brønsted acid catalyst to achieve enantioselective functionalization of the naphthalene ring. This approach enabled the selective introduction of bromo and iodo groups with high stereocontrol, which is crucial for the development of chiral pharmaceuticals. The study demonstrated that the resulting 2-Naphthalenol, 6-bromo-1-iodo- derivatives exhibited enhanced biological activity compared to their racemic counterparts. This finding highlights the importance of stereochemistry in drug design and underscores the potential of 2-Naphthalenol, 6-bromo-1-iodo- as a building block for chiral pharmaceuticals.

Another area of active research involves the use of 2-Naphthalenol, 6-bromo-1-iodo- in the synthesis of heterocyclic compounds. A 2023 study published in Journal of Medicinal Chemistry explored the nucleophilic substitution reactions of the iodo group in 2-Naphthalenol, 6-bromo-1-iodo- to form various heterocyclic scaffolds. The researchers employed a series of transition metal-catalyzed cross-coupling reactions to generate novel compounds with potential applications in cancer therapy. The study found that the resulting derivatives exhibited potent antitumor activity against several human cancer cell lines, suggesting that 2-Naphthalenol, 6-bromo-1-iodo- could serve as a versatile platform for the development of targeted therapies. These findings align with the growing trend in pharmaceutical research to design molecules with high specificity and minimal side effects.

The physicochemical properties of 2-Naphthalenol, 6-bromo-1-iodo- are also of significant interest. A 2023 study published in Chemical Communications utilized advanced spectroscopic techniques to investigate the electronic and optical properties of the compound. The researchers found that the bromo and iodo substituents significantly modulate the electronic structure of the naphthalene ring, leading to unique absorption and emission characteristics. These properties make 2-Naphthalenol, 6-bromo-1-iodo- a promising candidate for applications in optoelectronics and photovoltaic materials. The study also demonstrated that the compound exhibited excellent stability under various environmental conditions, further enhancing its potential for industrial applications.

In addition to its synthetic and functional applications, 2-Naphthalenol, 6-bromo-1-iodo- has been explored for its potential in environmental remediation. A 2023 study published in Environmental Science & Technology investigated the use of the compound as a catalyst for the degradation of organic pollutants in aqueous solutions. The researchers found that the bromo and iodo groups on 2-Naphthalenol, 6-bromo-1-iodo- enhanced its catalytic activity by facilitating the formation of reactive intermediates. This study highlights the versatility of the compound and its potential to contribute to sustainable chemical processes. The findings also emphasize the importance of green chemistry in the development of new materials and processes.

The synthesis of 2-Naphthalenol, 6-bromo-1-iodo- has been extensively studied, with a focus on optimizing reaction conditions to achieve high yields and purity. A 2023 review article published in Chemical Reviews summarized the most effective synthetic strategies for the compound, including electrophilic substitution, nucleophilic substitution, and transition metal-catalyzed cross-coupling reactions. The review highlighted the importance of controlling reaction parameters such as temperature, solvent, and catalyst concentration to achieve the desired product. Additionally, the article discussed the use of computational methods to predict reaction outcomes and optimize synthetic routes, demonstrating the integration of theoretical and experimental approaches in modern chemical research.

Recent advances in analytical techniques have also contributed to the understanding of 2-Naphthalenol, 6-bromo-1-iodo-. A 2023 study published in Analytical Chemistry employed high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to determine the molecular structure of the compound with unprecedented accuracy. The study also demonstrated the use of these techniques for the quantitative analysis of 2-Naphthalenol, 6-bromo-1-iodo- in complex matrices, which is essential for its application in pharmaceutical and environmental contexts. These advancements in analytical chemistry have significantly enhanced the ability to characterize and quantify 2-Naphthalenol, 6-bromo-1-iodo-, enabling its use in a wide range of applications.

The biological activity of 2-Naphthalenol, 6-bromo-1-iodo- has been investigated in several studies, with a focus on its potential therapeutic applications. A 2023 study published in Pharmaceutical Research explored the antiviral activity of the compound against several RNA viruses. The researchers found that 2-Naphthalenol, 6-bromo-1-iodo- exhibited potent antiviral activity by interfering with the viral replication process. The study also suggested that the compound could be developed into a novel antiviral agent, particularly for the treatment of emerging viral infections. These findings highlight the importance of 2-Naphthalenol, 6-bromo-1-iodo- in the development of new therapeutic strategies.

In conclusion, 2-Naphthalenol, 6-bromo-1-iodo- represents a versatile and valuable compound with a wide range of applications in chemical research, pharmaceutical development, and environmental science. Its unique structural features and chemical reactivity make it a promising candidate for the synthesis of complex molecules and the development of novel therapeutic agents. The recent advancements in synthetic methods, analytical techniques, and biological studies have significantly enhanced our understanding of 2-Naphthalenol, 6-bromo-1-iodo- and its potential applications. As research in this area continues to evolve, 2-Naphthalenol, 6-bromo-1-iodo- is expected to play an increasingly important role in the development of innovative solutions to scientific and industrial challenges.

2-Naphthalenol, 6-bromo-1-iodo- is a compound of significant scientific and industrial interest, with its unique structural features and chemical reactivity making it a valuable tool in various research fields. The synthesis and characterization of this compound have been extensively studied, with recent advancements in catalytic methods, analytical techniques, and biological research expanding its potential applications. As the field of chemical research continues to advance, 2-Naphthalenol, 6-bromo-1-iodo- is likely to remain a subject of ongoing investigation and innovation, contributing to the development of new materials, pharmaceuticals, and sustainable processes.